Cas no 443124-56-9 (ASISCHEM T31053)

ASISCHEM T31053 structure
ASISCHEM T31053 structure
Product Name:ASISCHEM T31053
CAS No:443124-56-9
MF:C13H8BrIN2O
MW:415.023894309998
CID:892315
Update Time:2026-04-29

ASISCHEM T31053 Chemical and Physical Properties

Names and Identifiers

    • ASISCHEM T31053
    • 2-(2-BROMO-5-IODOPHENYL)-5-BENZOXAZOLAMINE
    • 5-BENZOXAZOLAMINE, 2-(2-BROMO-5-IODOPHENYL)-

Computed Properties

  • Exact Mass: 413.88600
  • Monoisotopic Mass: 413.886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 52.05000
  • LogP: 5.02530
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